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Compound of Interest

Compound Name: Enpp-1-IN-2

Cat. No.: B3026001

Get Quote

This guide provides crucial safety and logistical information for the handling of Enpp-1-IN-2, a

potent Ectonucleotide Pyrophosphatase/Phosphodiesterase-1 (ENPP1) inhibitor. The

information is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices and maintain experimental integrity. While a Safety Data

Sheet (SDS) for a compound with the same CAS number (2378640-92-5), identified as

"ENPP1 Inhibitor C," does not classify the substance as hazardous under the Globally

Harmonized System (GHS), its potent enzymatic activity necessitates careful handling to

prevent inadvertent exposure and ensure accurate experimental outcomes.

Quantitative Data Summary
For clarity and quick reference, the following table summarizes the key quantitative data for

Enpp-1-IN-2.
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Property Value Source

CAS Number 2378640-92-5 [1]

Purity 99.51% [1]

IC₅₀ values

0.26 µM (TG-mAMP assay),

0.48 µM (pNP-TMP assay), 2.0

µM (ATP assay)

[1]

Personal Protective Equipment (PPE)
A thorough approach to personal protection is paramount when handling potent small molecule

inhibitors like Enpp-1-IN-2. The following PPE is recommended as a minimum requirement to

create a safe working environment.

PPE Category Specific Requirements Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Minimizes the risk of skin

contact and absorption. The

outer glove can be promptly

removed in case of a spill.

Eye Protection
Chemical safety goggles or a

face shield.

Protects the eyes from

potential splashes of the

compound, whether in solid or

solution form.

Body Protection
A fully buttoned laboratory

coat.

Shields skin and personal

clothing from accidental

contamination.

Respiratory Protection
A NIOSH-approved respirator

(e.g., N95).

Recommended when handling

the solid compound, especially

outside of a certified chemical

fume hood, to prevent

inhalation of the powder.[2]
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Operational Plan: Step-by-Step Guidance
Adherence to a strict operational plan is essential for minimizing exposure risk and ensuring

the integrity of your experiments.

Work Area Preparation
Fume Hood: All handling of solid Enpp-1-IN-2 and the preparation of stock solutions should

be conducted within a certified chemical fume hood.

Work Surface: Cover the work surface with absorbent, disposable bench paper to contain

any potential spills.

Experimental Protocols: Stock Solution Preparation
Weighing:

Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully transfer the desired amount of solid Enpp-1-IN-2 to the container using a clean

spatula, taking care to avoid creating dust.

Record the precise weight of the compound.

Solvent Addition:

Based on the desired stock concentration, calculate the necessary volume of a suitable

solvent, such as dimethyl sulfoxide (DMSO).

Using a calibrated micropipette, add the calculated volume of the solvent to the vial

containing the solid Enpp-1-IN-2.

Dissolution:

Securely cap the vial.

Vortex or sonicate the solution until the compound is fully dissolved.

Visually inspect the solution to ensure no undissolved particulates remain.
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Storage of Stock Solution:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and the solvent used.

For long-term stability, store the aliquots at -20°C for up to one month or -80°C for up to

six months.

Disposal Plan
Proper disposal of Enpp-1-IN-2 and any associated waste is critical to prevent environmental

contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with Enpp-1-IN-2, such as

gloves, pipette tips, vials, and bench paper, should be collected in a dedicated and clearly

labeled hazardous waste container.

Liquid Waste: Unused stock solutions and any working solutions of Enpp-1-IN-2 should be

collected in a labeled hazardous liquid waste container. Do not pour any solutions containing

this compound down the drain.

Handling and Disposal Workflow
The following diagram illustrates the recommended workflow for the safe handling and disposal

of Enpp-1-IN-2.
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Enpp-1-IN-2 Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Enpp-1-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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